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Compound of Interest

Compound Name: Cuscohygrine

Cat. No.: B030406

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the nuclear magnetic resonance (NMR) spectral
analysis of cuscohygrine, a pyrrolidine alkaloid found in various plant species, including those
of the Erythroxylum and Solanaceae families. These application notes and protocols are
designed to assist in the structural elucidation and characterization of cuscohygrine for
research, drug discovery, and quality control purposes.

Introduction

Cuscohygrine is a natural alkaloid with a symmetrical structure containing two N-methyl-
pyrrolidine rings linked by a central acetone unit. Its presence in certain plants has made it a
subject of interest in phytochemistry and forensic analysis, where it can serve as a biomarker.
[1][2] Accurate structural confirmation and purity assessment are crucial for its study and
potential applications. NMR spectroscopy is an indispensable tool for the unambiguous
structural elucidation of such natural products.[3][4] This guide outlines the methodologies for
acquiring and interpreting 1D and 2D NMR spectra of cuscohygrine.

Chemical Structure

The chemical structure of cuscohygrine is presented below, with atoms numbered for the
purpose of NMR spectral assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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